N-(4-((1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)sulfonyl)-3-methylphenyl)acetamide

• IUPAC Name: N-[4-[(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)sulfonyl]-3-methylphenyl]acetamide
• InChI: InChI=1S/C20H24N2O5S2/c1-15-14-18(21-16(2)23)8-9-19(15)29(26,27)22-11-10-20(28(24,25)13-12-22)17-6-4-3-5-7-17/h3-9,14,20H,10-13H2,1-2H3,(H,21,23)
• InChI Key: SMVHZBIOSZGUMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)N2CCC(S(=O)(=O)CC2)C3=CC=CC=C3
• Molecular Formula: C20H24N2O5S2
• Molecular Weight: 436.5 g/mol

Description

N-(4-((1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)sulfonyl)-3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H24N2O5S2 and its molecular weight is 436.54. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Several studies have synthesized novel heterocyclic compounds incorporating sulfonamide moieties, demonstrating promising antimicrobial activities. For instance, compounds were synthesized for use as antimicrobial agents, showing effective in vitro antibacterial and antifungal properties (Darwish et al., 2014). Another study focused on the synthesis of azoles incorporating a sulfonamide moiety, with some compounds showing protection against picrotoxin-induced convulsion, indicating potential anticonvulsant applications (Farag et al., 2012).

Anticonvulsant Applications

Compounds with a sulfonamide thiazole moiety have been synthesized and evaluated for their anticonvulsant activity. A study found that several synthesized compounds provided protection against picrotoxin-induced convulsion, highlighting their potential as anticonvulsant agents (Farag et al., 2012).

Antithrombotic Properties

Research on N-[3-[[[(1S)-4-(5-Amino-2-pyridinyl)-1[[4-difluoromethylene)-1-piperidinyl]carbonyl]butyl]amino]sulfonyl][1,1′-biphenyl]-2-yl]acetamide hydrochloride (SSR182289A) demonstrated its effectiveness as a novel, potent, and selective thrombin inhibitor. This compound showed significant oral antithrombotic properties in various animal models, making it a promising candidate for antithrombotic therapy (Lorrain et al., 2003).

Anticancer Activity

The development of thiazolylsulfonamides with carbonic anhydrase inhibitory action was explored, revealing low nanomolar inhibition KI values across several human carbonic anhydrase isoforms. These findings suggest their potential use as drug candidates for treating diseases like cancer, obesity, and epilepsy (Carta et al., 2017).